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Compound of Interest

Compound Name: 4-Bromobenzonitrile

Cat. No.: B114466

CAS Number: 623-00-7

This technical guide provides an in-depth overview of 4-Bromobenzonitrile, a versatile
aromatic nitrile compound with significant applications in organic synthesis, particularly in the
development of pharmaceuticals and advanced materials. This document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis, offering detailed information on its properties, synthesis, and reactivity, along with
key experimental protocols.

Chemical and Physical Properties

4-Bromobenzonitrile, also known as p-bromobenzonitrile, is a white to light yellow crystalline
solid at room temperature.[1] It is characterized by a benzene ring substituted with a bromine
atom and a nitrile group at the para position. This substitution pattern imparts specific reactivity
to the molecule, making it a valuable building block in synthetic chemistry.

The key physical and chemical properties of 4-Bromobenzonitrile are summarized in the table
below for easy reference and comparison.
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Property Value References
CAS Number 623-00-7 [1][2113]14]
Molecular Formula C7H4BrN [11[2][3]
Molecular Weight 182.02 g/mol [21[31[4]
White to light yellow crystalline
Appearance . [1][5]
solid/powder
Melting Point 110-115 °C (lit.) [6][7]
Boiling Point 235-237 °C (lit.) [61[7]
Very slightly soluble in water
Solubility (0.2 g/L). Soluble in alcohol [6][8]
and ether.
EC Number 210-764-9 [4119]
MDL Number MFCDO00001811 [4119]
Beilstein Registry Number 2041518 [419]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-

Bromobenzonitrile. Various spectroscopic techniques are employed to confirm its structure.

IH NMR: The proton NMR spectrum of 4-Bromobenzonitrile typically shows two doublets in

the aromatic region, corresponding to the two sets of equivalent aromatic protons.[10]

13C NMR: The carbon NMR spectrum provides information about the carbon framework of

the molecule.[11]

Infrared (IR) Spectroscopy: The IR spectrum of 4-Bromobenzonitrile exhibits a

characteristic strong absorption band for the nitrile (C=N) stretching vibration.[12]

Mass Spectrometry (MS): Mass spectral analysis can be used to determine the molecular

weight and fragmentation pattern of the compound.[11]
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Synthesis of 4-Bromobenzonitrile

A common laboratory-scale synthesis of 4-Bromobenzonitrile involves the dehydration of 4-
bromobenzaldehyde oxime. The following is a representative experimental protocol.

Experimental Protocol: Synthesis from 4-
Bromobenzaldehyde

This two-step procedure involves the formation of the oxime followed by its conversion to the
nitrile.

Step 1: Synthesis of p-Bromobenzaldehyde Oxime

« In a flask equipped with a stirrer, condenser, and thermometer, combine 4-
bromobenzaldehyde, hydroxylamine hydrochloride, and water in an appropriate molar ratio.

[2]
o Heat the mixture with stirring at 70-75°C for 1 hour.[2]
 After the reaction is complete, cool the mixture.[2]
o Filter the resulting solid and dry it to obtain p-bromobenzaldehyde oxime.[2]

Step 2: Synthesis of 4-Bromobenzonitrile

In a flask equipped with a stirrer, condenser, and thermometer, add the dried p-
bromobenzaldehyde oxime and formic acid.[2]

Stir the mixture and heat it to reflux for 1.5 hours.[2]

After cooling, filter the mixture and wash the solid product with water until it is neutral.[2]

Dry the solid to yield 4-Bromobenzonitrile.[2]
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Step 1: Oxime Formation

Hydroxylamine
Hydrochloride

p-Bromobenzaldehyde

4-Bromobenzaldehyde Reaction at 70-75°C Oxime

Step 2: Dehydration to Nitrile

Formic Acid @ 4-Bromobenzonitrile

Click to download full resolution via product page

Synthesis of 4-Bromobenzonitrile from 4-Bromobenzaldehyde.

Reactivity and Applications in Organic Synthesis

4-Bromobenzonitrile is a valuable intermediate in a variety of organic transformations,
primarily due to the reactivity of the bromine atom and the nitrile group. The bromine atom can
be readily displaced or participate in cross-coupling reactions, while the nitrile group can be
hydrolyzed, reduced, or converted to other functional groups.

Cross-Coupling Reactions

4-Bromobenzonitrile is an excellent substrate for palladium-catalyzed cross-coupling
reactions, such as the Suzuki and Sonogashira reactions. These reactions are fundamental in
the construction of biaryl and aryl-alkyne frameworks, which are common motifs in
pharmaceuticals and functional materials.

Suzuki Coupling: This reaction involves the coupling of 4-Bromobenzonitrile with a boronic
acid or ester in the presence of a palladium catalyst and a base to form a C-C bond. For
example, the reaction with phenylboronic acid yields 4-cyanobiphenyl.
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Sonogashira Coupling: This reaction couples 4-Bromobenzonitrile with a terminal alkyne, also
using a palladium catalyst, typically with a copper(l) co-catalyst, to form an aryl-alkyne.

Experimental Protocol: General Procedure for Suzuki-
Miyaura Coupling

¢ In a reaction vessel, dissolve 4-Bromobenzonitrile and the desired boronic acid (typically
1.1-1.5 equivalents) in a suitable solvent (e.g., a mixture of toluene, ethanol, and water).

¢ Add a palladium catalyst (e.g., Pd(PPhs)a4, typically 1-5 mol%) and a base (e.g., Na2COs or
K2COs, typically 2-3 equivalents).

¢ Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30
minutes.

o Heat the mixture to reflux (typically 80-100 °C) and monitor the reaction progress by TLC or
GC-MS.

e Upon completion, cool the reaction to room temperature and perform an aqueous workup.

o Extract the product with an organic solvent, dry the organic layer over anhydrous sulfate, and
concentrate under reduced pressure.

» Purify the crude product by column chromatography or recrystallization.
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General workflow for a Suzuki-Miyaura coupling reaction.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b114466?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

4-Bromobenzonitrile is considered a hazardous substance and should be handled with
appropriate safety precautions.[13] It is harmful if swallowed, in contact with skin, and causes
serious eye irritation.[14][15] It is also harmful to aquatic life with long-lasting effects.[14]

Personal Protective Equipment (PPE):
e Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[14]
o Skin Protection: Wear protective gloves and impervious clothing.[14]

» Respiratory Protection: Use a suitable respirator if dust is generated or exposure limits are
exceeded.[14]

Handling and Storage:

Handle in a well-ventilated area.[15]

Avoid formation of dust.[15]

Keep containers securely sealed when not in use.[13]

Store in a dry, cool, and well-ventilated place.[15]

Incompatible with strong oxidizing agents, strong bases, and strong acids.[13][16]

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety information
before handling this compound.[14][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b114466?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

